REACTION_CXSMILES
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[SH:1][C:2]1[N:10]=[CH:9][CH:8]=[CH:7][C:3]=1[C:4]([OH:6])=O.C(N1C=CN=C1)(N1C=CN=C1)=O.O.[NH2:24][C:25]1[CH:30]=[C:29]([CH3:31])[CH:28]=[C:27]([CH3:32])[CH:26]=1>CN(C)C=O>[CH3:32][C:27]1[CH:26]=[C:25]([NH:24][C:4]([C:3]2[C:2](=[S:1])[NH:10][CH:9]=[CH:8][CH:7]=2)=[O:6])[CH:30]=[C:29]([CH3:31])[CH:28]=1
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Name
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Quantity
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90 g
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Type
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reactant
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Smiles
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SC1=C(C(=O)O)C=CC=N1
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Name
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Quantity
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110 g
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Type
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reactant
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Smiles
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C(=O)(N1C=NC=C1)N1C=NC=C1
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Name
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Quantity
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5.4 mL
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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76 mL
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Type
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reactant
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Smiles
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NC1=CC(=CC(=C1)C)C
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Name
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Quantity
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1.3 L
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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660 mL
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Type
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solvent
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Smiles
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CN(C=O)C
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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the whole was stirred for 2 hours at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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cooling
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Type
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STIRRING
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Details
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the whole was stirred for 40 minutes
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Duration
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40 min
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Type
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STIRRING
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Details
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the resulting mixture was stirred at 60° C. for 16 hours
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Duration
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16 h
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Type
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FILTRATION
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Details
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the precipitated solid was filtered off
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Type
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CUSTOM
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Details
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The solid was dried at 45° C. under reduced pressure
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Reaction Time |
2 h |
Name
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Type
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product
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Smiles
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CC=1C=C(C=C(C1)C)NC(=O)C=1C(NC=CC1)=S
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Type | Value | Analysis |
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YIELD: PERCENTYIELD | 89% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |